Tert-butyl (1-((4-(bromomethyl)phenyl)sulfonyl)piperidin-4-yl)carbamate

• Molecular Formula: C17H25BrN2O4S
• Molecular Weight: 433.4 g/mol
• IUPAC Name: tert-butyl N-[1-[4-(bromomethyl)phenyl]sulfonylpiperidin-4-yl]carbamate
• InChI: InChI=1S/C17H25BrN2O4S/c1-17(2,3)24-16(21)19-14-8-10-20(11-9-14)25(22,23)15-6-4-13(12-18)5-7-15/h4-7,14H,8-12H2,1-3H3,(H,19,21)
• InChI Key: NGDIETVFBJNEMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)CBr

Description

Tert-butyl (1-((4-(bromomethyl)phenyl)sulfonyl)piperidin-4-yl)carbamate is a useful research compound. Its molecular formula is C17H25BrN2O4S and its molecular weight is 433.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diisopropylethylamine (0.99 ml, 5.6 mmol) was added in one portion to a stirred solution of piperidin-4-yl-carbamic acid tert-butyl ester (0.37 g, 1.85 mmol) in DCM (20 ml) at room temperature. To this mixture was added 4-bromomethyl-benzenesulfonyl chloride (0.5 g, 1.85 mmol) in one portion and the mixture was stirred at room temperature under a nitrogen atmosphere for 1 hour. After this time the mixture was diluted with DCM (50 ml) and washed sequentially with HCl (1M solution, 20 ml), NaOH (1M solution, 20 ml) and brine (20 ml). The organic layer was separated, dried (MgSO4), filtered and concentrated. The resulting solid was collected by filtration, washed with diethyl ether and dried under vacuum to give the title compound (0.56 g, 70% yield) as an off-white solid. Tr=2.12 min, m/z (ES+) (M+Na)+ 457.